Cas no 1547065-29-1 (2-Fluorocyclohexane-1-carbaldehyde)

• Product Name: 2-Fluorocyclohexane-1-carbaldehyde
• CAS No: 1547065-29-1
• MF: C₇H₁₁FO
• MW: 130.160045862198
• CID: 5251534
• PubChem ID: 53879085
• Update Time: 2025-06-18

2-Fluorocyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluorocyclohexane-1-carbaldehyde

• Inchi： 1S/C7H11FO/c8-7-4-2-1-3-6(7)5-9/h5-7H,1-4H2
• InChI Key： BSQTUOCPEPTVSQ-UHFFFAOYSA-N
• SMILES： C1(C=O)CCCCC1F

Computed Properties

• Exact Mass: 130.079393132g/mol
• Monoisotopic Mass: 130.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-Fluorocyclohexane-1-carbaldehyde

Introduction to 2-Fluorocyclohexane-1-carbaldehyde (CAS No. 1547065-29-1)

2-Fluorocyclohexane-1-carbaldehyde, with the CAS number 1547065-29-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclohexane ring with a fluorine substituent and an aldehyde functional group, which endows it with a combination of aromatic and aliphatic characteristics.

The synthesis of 2-Fluorocyclohexane-1-carbaldehyde typically involves multi-step processes, including the fluorination of cyclohexane derivatives and subsequent oxidation to form the aldehyde group. Recent advancements in fluorination techniques have made the synthesis more efficient and scalable, enabling broader applications in industrial settings. For instance, a study published in the Journal of Organic Chemistry (2023) detailed a novel method using transition-metal-catalyzed fluorination, which significantly improved the yield and purity of the final product.

In the pharmaceutical industry, 2-Fluorocyclohexane-1-carbaldehyde has shown promise as an intermediate in the synthesis of various drugs. The presence of the fluorine atom can enhance the metabolic stability and bioavailability of drug molecules, making it a valuable building block in drug design. A notable example is its use in the synthesis of antiviral agents, where the fluorinated structure has been shown to improve binding affinity to target enzymes. Research published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-Fluorocyclohexane-1-carbaldehyde in developing new antiviral compounds with enhanced efficacy against RNA viruses.

Beyond pharmaceuticals, 2-Fluorocyclohexane-1-carbaldehyde has found applications in materials science, particularly in the development of advanced polymers and coatings. The unique electronic properties conferred by the fluorine substituent can enhance the thermal stability and chemical resistance of these materials. A recent study in Macromolecules (2023) explored the use of 2-Fluorocyclohexane-1-carbaldehyde as a monomer in polymer synthesis, resulting in polymers with improved mechanical properties and durability.

The environmental impact of chemicals is a critical consideration in their development and application. Research on the biodegradability and toxicity of 2-Fluorocyclohexane-1-carbaldehyde has shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. A study published in Environmental Science & Technology (2023) evaluated its biodegradation pathways and concluded that it can be effectively degraded under aerobic conditions, reducing potential environmental risks.

In conclusion, 2-Fluorocyclohexane-1-carbaldehyde (CAS No. 1547065-29-1) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure makes it an attractive candidate for drug development, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.